Sphinganine 1-phosphate
Sphinganine 1-phosphate
Sphinganine 1-phosphate is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
19794-97-9
VCID:
VC20857753
InChI:
InChI=1S/C18H40NO5P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(20)17(19)16-24-25(21,22)23/h17-18,20H,2-16,19H2,1H3,(H2,21,22,23)/t17-,18+/m0/s1
SMILES:
CCCCCCCCCCCCCCCC(C(COP(=O)(O)O)N)O
Molecular Formula:
C18H40NO5P
Molecular Weight:
381.5 g/mol
Sphinganine 1-phosphate
CAS No.: 19794-97-9
Cat. No.: VC20857753
Molecular Formula: C18H40NO5P
Molecular Weight: 381.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sphinganine 1-phosphate is a metabolite found in or produced by Saccharomyces cerevisiae. |
|---|---|
| CAS No. | 19794-97-9 |
| Molecular Formula | C18H40NO5P |
| Molecular Weight | 381.5 g/mol |
| IUPAC Name | [(2S,3R)-2-azaniumyl-3-hydroxyoctadecyl] hydrogen phosphate |
| Standard InChI | InChI=1S/C18H40NO5P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(20)17(19)16-24-25(21,22)23/h17-18,20H,2-16,19H2,1H3,(H2,21,22,23)/t17-,18+/m0/s1 |
| Standard InChI Key | YHEDRJPUIRMZMP-ZWKOTPCHSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCC[C@H]([C@H](COP(=O)(O)[O-])[NH3+])O |
| SMILES | CCCCCCCCCCCCCCCC(C(COP(=O)(O)O)N)O |
| Canonical SMILES | CCCCCCCCCCCCCCCC(C(COP(=O)(O)[O-])[NH3+])O |
| Appearance | Unit:5 mgSolvent:nonePurity:98+%Physical solid |
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